Cas no 861038-79-1 (4-chloro-6,7-dimethylquinoline)

4-Chloro-6,7-dimethylquinoline is a halogenated quinoline derivative with a molecular formula of C11H10ClN. This compound is characterized by its chloro and methyl functional groups at the 4, 6, and 7 positions, respectively, which enhance its reactivity and utility in organic synthesis. It serves as a versatile intermediate in pharmaceutical and agrochemical applications, particularly in the synthesis of bioactive molecules. The chloro group facilitates nucleophilic substitution reactions, while the methyl groups contribute to steric and electronic modulation. Its stable crystalline form and well-defined structure make it suitable for precision chemical transformations. This compound is valued for its consistent purity and compatibility with a range of synthetic methodologies.

4-chloro-6,7-dimethylquinoline structure

861038-79-1 structure

Product Name:4-chloro-6,7-dimethylquinoline

CAS No:861038-79-1

MF:C₁₁H₁₀ClN

MW:191.656801700592

MDL:MFCD09787732

CID:875672

PubChem ID:329773492

Update Time:2025-05-28

4-chloro-6,7-dimethylquinoline Chemical and Physical Properties

Names and Identifiers

- 4-chloro-6,7-dimethylquinoline
- 4-Chlor-6,7-dimethyl-chinolin
- 4-chloro-6,7-dimethyl-quinoline
- Quinoline,4-chloro-6,7-dimethyl
- CS-0459190
- 861038-79-1
- DTXSID00589062
- 4-Chloro-6,7-dimethylquinoline, AldrichCPR
- MFCD09787732
- AKOS006281889
- AB52102
- SCHEMBL6002911
- DB-305787
- MDL： MFCD09787732
- Inchi： 1S/C11H10ClN/c1-7-5-9-10(12)3-4-13-11(9)6-8(7)2/h3-6H,1-2H3
- InChI Key： CAQMLALPIYZLFE-UHFFFAOYSA-N
- SMILES： ClC1C=CN=C2C=C(C)C(C)=CC2=1

Computed Properties

Exact Mass: 191.05000
Monoisotopic Mass: 191.0501770g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 12.9Å²

Experimental Properties

PSA: 12.89000
LogP: 3.50500

4-chloro-6,7-dimethylquinoline Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301-H318
Warning Statement： P280-P301+P310-P305+P351+P338
Hazardous Material transportation number：UN 2811 6.1 / PGIII
WGK Germany：3
Hazard Category Code： 25-41
Safety Instruction： 26-39-45
Hazardous Material Identification：

4-chloro-6,7-dimethylquinoline Pricemore >>

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TRC	C598113-50mg	4-Chloro-6,7-dimethylquinoline	861038-79-1	50mg	$ 50.00	2022-06-06
TRC	C598113-100mg	4-Chloro-6,7-dimethylquinoline	861038-79-1	100mg	$ 70.00	2022-06-06
TRC	C598113-500mg	4-Chloro-6,7-dimethylquinoline	861038-79-1	500mg	$ 250.00	2022-06-06
Apollo Scientific	OR307964-1g	4-Chloro-6,7-dimethylquinoline	861038-79-1	1g	£241.00	2025-02-20
abcr	AB213523-250 mg	4-Chloro-6,7-dimethylquinoline	861038-79-1	250mg	€161.00	2023-05-06
abcr	AB213523-1 g	4-Chloro-6,7-dimethylquinoline	861038-79-1	1g	€348.00	2023-05-06
abcr	AB213523-5 g	4-Chloro-6,7-dimethylquinoline	861038-79-1	5g	€926.00	2023-05-06
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	BBO000166-1G	4-Chloro-6,7-dimethylquinoline	861038-79-1	1g	¥3719.09	2023-11-10
abcr	AB213523-250mg	4-Chloro-6,7-dimethylquinoline; .	861038-79-1	250mg	€155.40	2025-04-16
abcr	AB213523-1g	4-Chloro-6,7-dimethylquinoline; .	861038-79-1	1g	€333.60	2025-04-16